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Abstract

This document provides a comprehensive technical guide for researchers, scientists, and drug
development professionals on the polymerization potential of (Z)-1-Phenyl-1-octene. This
monomer, a substituted styrene derivative, presents unique challenges and opportunities due
to its internal double bond and specific stereochemistry. We explore the theoretical
underpinnings of suitable polymerization methodologies, focusing on cationic and living anionic
routes. Detailed, field-tested protocols for synthesis and characterization are provided,
emphasizing the causality behind experimental choices to ensure reproducibility and scientific
integrity. This guide is structured to serve as a practical handbook for evaluating the reactivity
of sterically hindered internal olefins and harnessing their potential for creating novel polymeric
materials.

Introduction and Theoretical Considerations

(2)-1-Phenyl-1-octene is an aromatic olefin characterized by a phenyl group and a hexyl group
attached to the carbons of the double bond in a cis or Z configuration.[1] This structure as an
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internal, 1,2-disubstituted olefin presents significant steric hindrance around the polymerizable
double bond, a factor that typically reduces reactivity compared to terminal olefins like styrene
or 1-octene. However, the presence of the phenyl group is critical, as it electronically activates
the double bond and can stabilize reactive intermediates, making polymerization feasible under
specific conditions.

The primary challenge is overcoming the steric barrier to allow for chain propagation. This
guide will focus on two ionic polymerization methods that are most promising for this class of
monomer: Cationic and Living Anionic Polymerization.

Cationic Polymerization Pathway

Cationic polymerization is initiated by an electrophile that attacks the nucleophilic double bond
of the monomer.[2] This process is well-suited for olefins with electron-donating substituents
that can stabilize the resulting carbocation intermediate.[3] For (Z)-1-Phenyl-1-octene, the
phenyl group provides powerful resonance stabilization for an adjacent carbocation, making it a
prime candidate for this method.

Causality of Experimental Design:

e Initiation: The reaction is initiated by a cation (A*) which attacks the double bond. This forms
a new carbocation on the carbon atom best able to stabilize the positive charge—the
benzylic position.

» Propagation: The newly formed carbocationic chain end then reacts with subsequent
monomer molecules. This step is often the rate-limiting step and is highly susceptible to the
steric hindrance of the monomer.

o Chain Transfer & Termination: These are competing reactions that limit the final molecular
weight. Low temperatures are crucial to minimize the rate of these side reactions relative to
propagation.[3]

The proposed mechanism is illustrated below.

© 2026 BenchChem. All rights reserved. 2/15 Tech Support


https://www.cnrosuny.com/blog-APAMthe-applications-of-Anionic-polymer-12942/Cationic-Vinyl-Polymerization-11956005.html
https://en.wikipedia.org/wiki/Cationic_polymerization
https://www.benchchem.com/product/b3266190/docs?utm_src=pdf-body#application-note-investigating-the-polymerization-potential-of-z-1-phenyl-1-octene
https://en.wikipedia.org/wiki/Cationic_polymerization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3266190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Initiation

ttack on
1i-bond

(2)-1-Phenyl-1-octene

l

Benzylic Carbocation
(Propagating Species)

Addition

Propa%ation

Growing Polymer Chain
(n=2)

Quenching or
Chain Transfer

Terminatic;u / Chain Transfer

Goly(l-Phenyl-l-octeneD

Click to download full resolution via product page

Caption: General mechanism for cationic polymerization.

Living Anionic Polymerization Pathway
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Living anionic polymerization is a powerful technique for synthesizing polymers with precisely
controlled molecular weights, narrow molecular weight distributions (polydispersity), and
complex architectures like block copolymers.[4][5] The method is defined by the absence of
chain transfer and termination steps. Styrene and its derivatives are ideal monomers for this
process because the phenyl group can stabilize the propagating carbanionic chain end.[6]

Trustworthiness Through Self-Validation: The "living" nature of this polymerization is its own
validation system. If the polymerization is truly living, the following will be observed:

e The molecular weight of the polymer will increase linearly with monomer conversion.

e The initiator efficiency will be near 100%, meaning the final number-average molecular
weight (Mn) can be accurately predicted by the initial monomer-to-initiator ratio.

e The ability to create block copolymers by sequential monomer addition confirms that the
chain ends remain active.[5]

The primary experimental challenge is the extreme sensitivity of the anionic intermediates to
protic impurities like water or alcohols. Therefore, all reagents and glassware must be
rigorously purified and dried, and the entire procedure must be conducted under an inert
atmosphere.[7]
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Caption: Workflow for living anionic polymerization.
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Experimental Protocols

Safety Precaution: Always handle reagents in a well-ventilated fume hood while wearing
appropriate personal protective equipment (PPE), including safety glasses, lab coat, and
gloves. Organolithium reagents are pyrophoric and must be handled under an inert
atmosphere.

Materials and Reagent Purification

e (Z)-1-Phenyl-1-octene: Purify by distillation from calcium hydride (CaHz) under reduced
pressure.

e Solvents (Toluene, Tetrahydrofuran - THF): Use a solvent purification system (e.g., Grubbs-
type) or distill from a suitable drying agent (e.g., sodium/benzophenone for THF, CaH: for
toluene) under an inert atmosphere.

e Initiators: Boron trifluoride diethyl etherate (BF3-OEt2), sec-Butyllithium (sec-BuLi). Use as
received from the supplier in Sure/Seal™ bottles.

e Quenching Agent (Methanol): Degas by bubbling with argon for 30 minutes before use in
anionic polymerization.

o Precipitation Solvent (Methanol): Reagent grade.

Inert Gas: High-purity argon or nitrogen.

Protocol 1: Cationic Polymerization

Objective: To synthesize poly(1-phenyl-1-octene) via a cationic route and evaluate the effect of
temperature on polymer properties.

Methodology:

e Reactor Setup: Flame-dry a 100 mL Schlenk flask equipped with a magnetic stir bar under
vacuum and backfill with argon. Repeat three times.

e Reagent Charging: Using a gas-tight syringe, add 40 mL of purified, dry toluene to the flask.
Cool the flask to the desired reaction temperature (e.g., 0 °C or -78 °C) in an appropriate
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bath.

e Monomer Addition: Add 5.0 g (26.5 mmol) of purified (Z)-1-Phenyl-1-octene monomer to the
stirred solvent.

e Initiation: In a separate, dry vial, prepare the initiator solution. For this example, we will use
BFs-OEt2. Add 0.038 g (0.265 mmol, for a 100:1 monomer:initiator ratio) of BFs-OEtz2 to 2 mL
of dry toluene.

e Slowly add the initiator solution dropwise to the rapidly stirring monomer solution in the
reaction flask.

o Polymerization: Allow the reaction to proceed for a set time (e.g., 2 hours). The solution may
become more viscous.

o Termination: Quench the reaction by adding 5 mL of methanol. A color change may be
observed as the cationic species are neutralized.

o Polymer Isolation: Pour the reaction mixture into a beaker containing 400 mL of rapidly
stirring methanol. The polymer should precipitate as a solid or viscous oil.

 Purification: Decant the methanol and redissolve the polymer in a minimal amount of
toluene. Re-precipitate into fresh methanol. Repeat this process two more times.

e Drying: Collect the purified polymer and dry it in a vacuum oven at 40 °C overnight to a
constant weight.

o Analysis: Determine the yield. Characterize the polymer using GPC (for Mn, Mw, and PDI)
and NMR (for structure).

Protocol 2: Living Anionic Polymerization

Objective: To synthesize poly(1-phenyl-1-octene) with a controlled molecular weight and narrow
polydispersity.

Methodology:
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Reactor Setup: This procedure requires an all-glass reactor or Schlenk flask that has been
meticulously cleaned and flame-dried under high vacuum. The entire process must be
performed under high vacuum or in an inert-atmosphere glovebox.

Solvent and Monomer Preparation: Transfer 40 mL of purified THF into the reactor via
cannula transfer. Cool the reactor to -78 °C using a dry ice/acetone bath. Add 5.0 g (26.5
mmol) of purified monomer via a gas-tight syringe.

Initiator Titration (Optional but Recommended): To scavenge residual impurities, a small
amount of initiator (sec-BuLi) can be added until a faint, persistent color (yellow or orange) is
observed, then back-titrated with a reactive scavenger. For this protocol, we assume ideal

purity.

Initiation: Calculate the required amount of initiator for the target molecular weight. For a
target Mn of 10,000 g/mol :

o Moles of polymer = 5.0 g/ 10,000 g/mol = 0.0005 mol
o Volume of sec-BuLi (1.4 M in cyclohexane) = 0.0005 mol / 1.4 mol/L = 0.357 mL

Using a calibrated syringe, rapidly inject 0.36 mL of sec-BuLi solution into the vigorously
stirred monomer solution. An immediate, deep color change (typically red or deep orange for
styrenic anions) should occur.

Polymerization: Allow the reaction to stir at -78 °C for 1 hour. The color should persist,
indicating the "living" nature of the chain ends.

Termination: Quench the polymerization by adding 2 mL of degassed methanol. The color of
the solution should disappear instantly.

Polymer Isolation & Purification: Warm the flask to room temperature and precipitate the
polymer into 400 mL of methanol. Follow steps 9-11 from the cationic polymerization protocol
for purification, drying, and analysis.

Polymer Characterization
Molecular Weight Determination (GPC/SEC)
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Gel Permeation Chromatography (GPC) is the standard method for determining the molecular
weight distribution of a polymer.[8][9]

o System: Agilent 1260 Infinity Il GPC/SEC System or equivalent.[10]
e Solvent/Mobile Phase: Tetrahydrofuran (THF).

o Columns: Series of polystyrene-divinylbenzene columns suitable for the expected molecular
weight range.

» Calibration: Use narrow polystyrene standards for calibration.

o Sample Preparation: Prepare solutions of the dried polymer in THF at a concentration of ~1
mg/mL. Filter through a 0.22 um syringe filter before injection.

Hypothetical Data Presentation:

: Mn (
Polymeriz
. g/mol ) Mw ( PDI .
Entry ation Temp (°C) Yield (%)
(Target/A  g/mol) (Mw/Mn)
Method
ctual)
Cationic
1 N/A/8,500 19,550 2.30 65
(BF3-OEt2)
Cationic N/A/
2 -78 23,370 1.90 58
(BFs-OEtz) 12,300
Anionic 10,000/
3 _ -78 11,020 1.06 98
(sec-BuLli) 10,400
Anionic 20,000/
4 ) - 21,180 1.07 99
(sec-BuLi) 19,800

This is illustrative data. Actual results may vary.

Structural Analysis (NMR Spectroscopy)

NMR spectroscopy is used to confirm the polymer's chemical structure.[11]
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e Instrument: 400 MHz NMR spectrometer or higher.
e Solvent: Chloroform-d (CDCls).
e Analysis of tH NMR Spectrum:

o Confirmation of Polymerization: The complete disappearance of the sharp vinylic proton
signals from the monomer (expected around 5.5-6.5 ppm) is the primary indicator of

successful polymerization.

o Polymer Structure: The spectrum will be dominated by broad signals corresponding to the
polymer backbone and side chains. Aromatic protons will appear around 6.5-7.5 ppm,
while the aliphatic protons of the backbone and the hexyl side chain will appear between
0.8-2.5 ppm.[12][13]

Potential Applications and Outlook

The successful polymerization of (Z)-1-Phenyl-1-octene would yield a novel polystyrene
derivative. The long hexyl side chain is expected to act as a covalently bound internal
plasticizer, significantly lowering the glass transition temperature (Tg) and increasing the
flexibility of the material compared to standard polystyrene.

Potential Applications:

e Specialty Films and Coatings: The modified properties could be beneficial for applications
requiring enhanced flexibility and processability.

» Thermoplastic Elastomers: If synthesized as a block copolymer (e.g., with styrene) via living
anionic polymerization, the poly(1-phenyl-1-octene) block could serve as a soft, flexible

segment.

» Additives and Modifiers: It could be blended with other polymers to modify their properties,
such as impact strength or melt flow characteristics.[14][15]

This application note provides a foundational framework for exploring the polymerization of
(2)-1-Phenyl-1-octene. The protocols herein are designed to be robust starting points. Further
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optimization of reaction conditions, initiators, and solvents will undoubtedly unlock the full
potential of this and other sterically hindered monomers for advanced material design.

References

Unexpected Precatalyst o-Ligand Effects in Phenoxyimine Zr-Catalyzed Ethylene/1-Octene
Copolymerizations. Journal of the American Chemical Society. Available at: [Link]

From monomer to polymer: Controlled synthesis and comprehensive analysis of poly(p-
phenylene vinylene) via ROMP. Elsevier. Available at: [Link]

(Z)-1-Phenyl-1-octene. PubChem, National Institutes of Health. Available at: [Link]

Polymerization of 1-octene and determination of markhouwink constants of poly(1-octene).
Scilit. Available at: [Link]

Cationic polymerization. Wikipedia. Available at: [Link]
Cationic Vinyl Polymerization. Polymer Science Learning Center. Available at: [Link]

Living Polymerization of a-Olefins at Elevated Temperatures Catalyzed by a Highly Active
and Robust Cyclophane-Based Nickel Catalyst. Macromolecules. Available at: [Link]

Achieving high molecular weight alternating copolymers of 1-octene with methyl acrylate via
Lewis acid catalyzed copolymerization. RSC Publishing. Available at: [Link]

Living Anionic Polymerization of Styrene Derivatives Containing Triphenylamine Moieties
through Introduction of Protecting Group. Macromolecules. Available at: [Link]

The *H NMR spectra of the poly(NB-co-1-octene) polymers. ResearchGate. Available at:
[Link]

Understanding Foam Polystyrene: Applications, Benefits, and Environmental Considerations.
GON Plastics. Available at: [Link]

Scheme 1 Synthetic route to 1-phenyl-1-octynes. ResearchGate. Available at: [Link]

Gel permeation chromatography. Wikipedia. Available at: [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://pubs.acs.org/doi/10.1021/jacs.9b01838
https://www.sciencedirect.com/science/article/pii/S001430572400262X
https://www.benchchem.com/product/b3266190/docs?utm_src=pdf-body#application-note-investigating-the-polymerization-potential-of-z-1-phenyl-1-octene
https://pubchem.ncbi.nlm.nih.gov/compound/12276237
https://scilit.net/article/2a6b29792e34781463137887702f305f
https://en.wikipedia.org/wiki/Cationic_polymerization
https://pslc.ws/macrog/cation.htm
https://pubs.acs.org/doi/10.1021/ma047754m
https://pubs.rsc.org/en/content/articlelanding/2024/py/d3py01380a
https://pubs.acs.org/doi/10.1021/ma101344q
https://www.researchgate.net/figure/The-1-H-NMR-spectra-of-the-poly-NB-co-1-octene-polymers-with-a-89-b-121-c_fig2_236928019
https://www.gon-plastics.com/understanding-foam-polystyrene-applications-benefits-and-environmental-considerations/
https://www.researchgate.net/figure/Scheme-1-Synthetic-route-to-1-phenyl-1-octynes_fig1_51792613
https://en.wikipedia.org/wiki/Gel_permeation_chromatography
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3266190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Figure S1. 1 H NMR of poly(n-BA-co-1-octene). ResearchGate. Available at: [Link]

Cationic Polymerization of Vinyl Monomers Under the Action of Metalorganic Compounds.
IntechOpen. Available at: [Link]

Surface-Initiated Anionic Polymerization of Styrene by Means of Self-Assembled
Monolayers. Macromolecules. Available at: [Link]

Analysis of Polymers by GPC/SEC. Agilent. Available at: [Link]

Poly(ethylene-co-1-octene) Characterization by High-Temperature Multidimensional NMR.
ResearchGate. Available at: [Link]

Transition Metal-Catalyzed Ternary Polymerization of Olefins. MDPI. Available at: [Link]

Process for producing 1-octene. Google Patents.

Polystyrene Uses, Features, Production and Definition. Plastic Blowing Machine
Manufacturer. Available at: [Link]

H NMR Analysis of Chain Unsaturations in Ethene/1-Octene Copolymers. Figshare.
Available at: [Link]

Influence of Properties of Poly(Ethylene-co-octene) with Different Chain Structures. MDPI.
Available at: [Link]

New Processes for the Selective Production of 1-Octene. ResearchGate. Available at: [Link]

Microstructural Characterization of Poly(1-hexene) Obtained Using a Nickel R-Keto-B-diimine
Initiator. Macromolecules. Available at: [Link]

Cationic Vinyl Polymerization. American Chemical Society. Available at: [Link]

101 Applications for Expanded Polystyrene & Polypropylene. Engineered Foam Products.
Available at: [Link]

GPC-NMR Analysis for Polymer Characterisation. Intertek. Available at: [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.researchgate.net/figure/Figure-S1-1-H-NMR-of-poly-n-BA-co-1-octene-synthesized-at-the-reaction-conditions-a_fig1_351989018
https://www.intechopen.com/chapters/40333
https://pubs.acs.org/doi/10.1021/ma9912444
https://www.agilent.com/cs/library/applications/5990-8589EN.pdf
https://www.researchgate.net/publication/232770258_Polyethylene-co-1-octene_Characterization_by_High-Temperature_Multidimensional_NMR_at_750_MHz
https://www.mdpi.com/2073-4344/26/3/132
https://www.sincere-extrusion.com/polystyrene-uses-features-production-and-definition/
https://figshare.com/articles/figure/_H_NMR_Analysis_of_Chain_Unsaturations_in_Ethene_1-Octene_Copolymers_Prepared_with_Metallocene_Catalysts_at_High_Temperature/22299835
https://www.mdpi.com/2073-4360/13/9/1518
https://www.researchgate.net/publication/233816694_New_Processes_for_the_Selective_Production_of_1-Octene
https://pubs.acs.org/doi/abs/10.1021/ma048259p
https://www.americanelements.com/cationic-vinyl-polymerization.html
https://www.engineeredfoamproducts.com/101-applications-for-expanded-polystyrene-polypropylene/
https://www.intertek.com/polymers/testing/gpc-nmr/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3266190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Catalysis of the Copolymerization of Olefins with Carbon Monoxide. CHIMIA. Available at:
[Link]

Polystyrene (PS): Properties, Uses and Processing. USEON. Available at: [Link]

GPC for Polymer Characterization: Understanding Molecular Weight Distribution. LinkedIn.
Available at: [Link]

Method for preparing 1-octene by oligomerization of ethylene. Google Patents.

Living Anionic Polymerization of Styrene Derivatives para-Substituted with Tt-Conjugated
Oligo(fluorene) Moieties. Macromolecules. Available at: [Link]

Anionic Polymerization of Styrene. ResearchGate. Available at: [Link]

1-octene — Knowledge and References. Taylor & Francis. Available at: [Link]

What are the diverse applications of polystyrene sheets in different industries?. The Plastic
People. Available at: [Link]

Studies on the Interaction of Poly(phenylene methylene) with Silver(l) and
Hexacarbonylchromium(0). MDPI. Available at: [Link]

Miscibility and phase diagrams of poly ( phenyl acrylate) and poly (styrene-co- acrylonitrile)
blends. Polymer. Available at: [Link]

Aqueous Catalytic Polymerization of Olefins. Wiley Online Library. Available at: [Link]

Cationic Vinyl Polymerization Initiation Mechanism. SlideServe. Available at: [Link]

Anionic polymerization of p-(2,2'-diphenylethyl)styrene and applications to graft copolymers.
Taylor & Francis Online. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://chimia.ch/chimia/article/view/2001_104
https://www.useon.com/polystyrene-ps-properties-uses-and-processing
https://www.linkedin.com/pulse/gpc-polymer-characterization-understanding-molecular-weight-yash-ias-gmp-glp-gep-sop-hplc-ms-nmr-ftir-uv-vis-aas-icp-ms-lc-ms-gc-ms-xrd-sem-tem-afm-stm-xps-eds-wd-u9ybc
https://pubs.acs.org/doi/10.1021/ma9002937
https://www.researchgate.net/publication/281692131_ANIONIC_POLYMERIZATION_OF_STYRENE
https://www.tandfonline.com/topics/engineering-and-technology/chemical-engineering/k-1-octene-kccy
https://www.theplasticpeople.co.uk/blog/what-are-the-diverse-applications-of-polystyrene-sheets-in-different-industries/
https://www.mdpi.com/2073-4360/14/17/3516
https://www.sciencedirect.com/science/article/abs/pii/003238619390214N
https://onlinelibrary.wiley.com/doi/abs/10.1002/9783527619595.ch1
https://www.slideserve.com/joziah/cationic-vinyl-polymerization
https://www.tandfonline.com/doi/full/10.1080/10229760.2016.1232824
https://www.benchchem.com/product/b3266190?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3266190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sources

. (2)-1-Phenyl-1-octene | C14H20 | CID 12276237 - PubChem [pubchem.ncbi.nim.nih.gov]
. Cationic Vinyl Polymerization [cnrosuny.com]
. Cationic polymerization - Wikipedia [en.wikipedia.org]

. pubs.acs.org [pubs.acs.org]

1

2

3

4

e 5. pubs.acs.org [pubs.acs.org]
6. researchgate.net [researchgate.net]

7. tu-dresden.de [tu-dresden.de]

8. Gel permeation chromatography - Wikipedia [en.wikipedia.org]
9. Icms.cz [Icms.cz]

¢ 10. resolvemass.ca [resolvemass.ca]

¢ 11. GPC-NMR Analysis for Polymer Characterisation [intertek.com]
e 12. researchgate.net [researchgate.net]

e 13. researchgate.net [researchgate.net]

¢ 14. Understanding Foam Polystyrene: Applications, Benefits, and Environmental
Considerations | GON Plastics [gonplastics.com]

e 15. useon.com [useon.com]

» To cite this document: BenchChem. [Application Note: Investigating the Polymerization
Potential of (Z)-1-Phenyl-1-octene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3266190/docs#application-note-investigating-the-
polymerization-potential-of-z-1-phenyl-1-octene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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